Cas no 22348-95-4 (methyl 3-oxooctanoate)

• Product Name: methyl 3-oxooctanoate
• CAS No: 22348-95-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD00673472
• CID: 289349
• PubChem ID: 89668
• Update Time: 2025-06-15

methyl 3-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3-oxo-,methyl ester
• METHYL 3-KETOOCTANOATE
• methyl 3-oxooctanoate
• 3-Ketocaprylic acid methyl ester
• 3-Oxooctanoic acid methyl ester
• Einecs 244-927-0
• methyl 2-butyl-acetoacetate
• Methyl 3-ketocaprylate
• methyl hexanoyl acetate
• Metyl caproyl acetate
• 3-Oxo-octanoic acid methyl ester
• methyl hexanoylacetate
• 22348-95-4
• AKOS006274772
• 4-amino-7-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-N'-hydroxy-pyrrolo[2,3-d]pyrimidine-5-carboxamidine
• NS00027137
• A816130
• FT-0702039
• DTXSID6066783
• EN300-233981
• Metylcaproylacetate
• Octanoic acid, 3-oxo-, methyl ester
• MFCD00673472
• METHYL3-KETOOCTANOATE
• CS-0450065
• J-522209
• SCHEMBL3142044
• DTXCID2036669
• A11017
• DB-058033

• MDL： MFCD00673472
• Inchi： 1S/C9H16O3/c1-3-4-5-6-8(10)7-9(11)12-2/h3-7H2,1-2H3
• InChI Key： YKLCWZMIZHQGFV-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCCCC

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.69890

Additional information on methyl 3-oxooctanoate

Professional Introduction to Methyl 3-Oxo-octanoate (CAS No. 22348-95-4)

Methyl 3-oxooctanoate, with the chemical formula C₉H₁₆O₃ and a CAS number of 22348-95-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative is characterized by its unique structural properties and has garnered considerable attention due to its potential applications in various biochemical processes.

The compound is primarily recognized for its role as an intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a carboxylate group and an aliphatic chain, makes it a versatile building block for the development of pharmaceuticals, fragrances, and specialty chemicals. The presence of the β-keto ester moiety in methyl 3-oxooctanoate also contributes to its reactivity, enabling it to participate in a wide range of chemical reactions.

In recent years, methyl 3-oxooctanoate has been extensively studied for its applications in drug development. Researchers have explored its potential as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to undergo various transformations, such as condensation and cyclization reactions, makes it a valuable asset in medicinal chemistry.

One of the most compelling aspects of methyl 3-oxooctanoate is its role in biodegradable polymers. The ester linkage in its structure allows it to be incorporated into polyesters, which are increasingly used in environmentally friendly applications. These polymers are finding use in packaging materials, biodegradable coatings, and even medical implants due to their favorable mechanical properties and biocompatibility.

Recent advancements in synthetic methodologies have further enhanced the utility of methyl 3-oxooctanoate. Catalytic processes have been developed that enable the efficient production of this compound from more readily available starting materials. Such innovations are not only cost-effective but also align with green chemistry principles by reducing waste and energy consumption.

The compound's significance extends to the field of flavor and fragrance chemistry. Methyl 3-oxooctanoate is known for its fruity aroma, which makes it a popular choice in perfumery and food flavorings. Its structural similarity to certain natural esters allows it to mimic these scents effectively, providing a natural and appealing fragrance profile.

In conclusion, methyl 3-oxooctanoate (CAS No. 22348-95-4) is a multifaceted compound with diverse applications across multiple industries. Its role as a synthetic intermediate, pharmaceutical precursor, biodegradable polymer component, and flavoring agent underscores its importance in modern chemistry. As research continues to uncover new uses for this versatile molecule, its impact on science and industry is likely to grow even further.